Cas no 898754-33-1 (3'-Cyano-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 3'-Cyano-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898754-33-1
• MF: C₁₇H₁₅NOS
• MW: 281.372102975845
• CID: 1945662
• PubChem ID: 24725919
• Update Time: 2025-10-12

3'-Cyano-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-methylsulfanylphenyl)propanoyl]benzonitrile
• 3'-cyano-3-(2-thiomethylphenyl)propiophenone
• DTXSID50644312
• 3-{3-[2-(Methylsulfanyl)phenyl]propanoyl}benzonitrile
• 898754-33-1
• AKOS016021422
• 3'-Cyano-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD03843205
• Inchi： 1S/C17H15NOS/c1-20-17-8-3-2-6-14(17)9-10-16(19)15-7-4-5-13(11-15)12-18/h2-8,11H,9-10H2,1H3
• InChI Key： HBTIPVLKFYJUMC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 281.08700
• Monoisotopic Mass: 281.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 238.3°C
• Refractive Index: 1.617
• PSA: 66.16000
• LogP: 4.09568

Additional information on 3'-Cyano-3-(2-thiomethylphenyl)propiophenone

Recent Advances in the Study of 3'-Cyano-3-(2-thiomethylphenyl)propiophenone (CAS: 898754-33-1)

3'-Cyano-3-(2-thiomethylphenyl)propiophenone (CAS: 898754-33-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The compound's unique structure, featuring a cyano group and a thiomethylphenyl moiety, has been identified as crucial for its biological activity. Recent synthetic methodologies have optimized the production of 3'-Cyano-3-(2-thiomethylphenyl)propiophenone, achieving higher yields and purity, which are essential for further pharmacological evaluations. Advances in catalytic processes and green chemistry approaches have also been reported, reducing the environmental impact of its synthesis.

Pharmacological studies have revealed that 3'-Cyano-3-(2-thiomethylphenyl)propiophenone exhibits promising activity as a modulator of specific neurotransmitter systems. In vitro and in vivo experiments have demonstrated its ability to interact with receptors implicated in neurodegenerative diseases, such as Parkinson's and Alzheimer's. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting these conditions.

Moreover, recent research has explored the compound's anti-inflammatory properties. Preliminary data indicate that it can inhibit key inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. However, further studies are needed to fully elucidate its mechanism of action and to assess its safety and efficacy in clinical settings.

In conclusion, 3'-Cyano-3-(2-thiomethylphenyl)propiophenone (CAS: 898754-33-1) represents a promising compound with diverse pharmacological potential. Ongoing research is expected to provide deeper insights into its therapeutic applications and to pave the way for its development into clinically viable drugs. The integration of advanced synthetic techniques and comprehensive biological evaluations will be critical in realizing its full potential in the field of chemical biology and medicine.